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Compound of Interest

Compound Name: Tbi-223

Cat. No.: B3182091 Get Quote

This document provides comprehensive, step-by-step guidance for the proper and safe

disposal of TBI-223, a novel oxazolidinone antibiotic currently in clinical development for the

treatment of tuberculosis.[1] Adherence to these procedures is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination, given that TBI-223 is

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is imperative to handle TBI-223 with

appropriate personal protective equipment (PPE).

Engineering Controls:

Use only in areas with adequate exhaust ventilation.[2]

Ensure an accessible safety shower and eye wash station are present.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[2]

Hand Protection: Use protective gloves.[2]

Skin and Body Protection: Wear impervious clothing.[2]

Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or

aerosols.[2]
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**Step-by-Step Disposal Protocol
The primary directive for the disposal of TBI-223 is to dispose of contents and container to an

approved waste disposal plant.[2] The following steps provide a procedural workflow to achieve

this safely.

Segregation and Collection:

Carefully collect all waste materials containing TBI-223, including unused product,

contaminated labware (e.g., vials, pipette tips, gloves), and any spillage.

If a spill occurs, collect the spillage immediately.[2]

Do not mix TBI-223 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) department.

Waste Containerization:

Use a dedicated, clearly labeled, and leak-proof waste container for all TBI-223 waste.

The container label should include, at a minimum:

"Hazardous Waste"

"TBI-223"

CAS Number: 2071265-08-0[2]

Hazard pictograms (see table below)

Accumulation start date

Storage of Waste:

Store the sealed waste container in a cool, well-ventilated, and designated hazardous

waste accumulation area.[2]

Keep the container away from direct sunlight and sources of ignition.[2]
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Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.

Provide the waste manifest with all necessary information about the chemical.

Environmental Protection:

Under no circumstances should TBI-223 or its containers be disposed of in standard trash

or poured down the drain.[2]

Every effort must be made to avoid release into the environment.[2]

Hazard Identification and Classification
The following table summarizes the key hazard information for TBI-223 as per the Globally

Harmonized System (GHS).

Hazard
Classification

GHS Hazard
Statement

Precautionary
Statements
(Disposal Relevant)

Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed.[2]

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.[2]

alt text

Acute Aquatic Toxicity

(Category 1)

H400: Very toxic to

aquatic life.[2]

P273: Avoid release to

the environment.[2]
alt text

Chronic Aquatic

Toxicity (Category 1)

H410: Very toxic to

aquatic life with long

lasting effects.[2]

P391: Collect spillage.

[2] P501: Dispose of

contents/ container to

an approved waste

disposal plant.[2]

alt text
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Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of TBI-223.

Preparation & Handling Collection & Containment Interim Storage Final Disposal

Don Personal Protective
Equipment (PPE)

Identify all TBI-223
Waste Materials Segregate TBI-223 Waste Place in a Labeled,

Leak-Proof Container
Store in Designated

Hazardous Waste Area
Contact EHS or Licensed

Waste Contractor
Transfer to Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: TBI-223 Disposal Workflow.

This guide is intended to provide essential information for the safe handling and disposal of

TBI-223 in a laboratory setting. Always consult your institution's specific safety protocols and

your local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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